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Compound of Interest

Compound Name: 2-Thiouracil

Cat. No.: B054905

The following guide provides essential safety and logistical information for the proper disposal
of 2-Thiouracil, tailored for researchers, scientists, and drug development professionals. Due
to its hazardous nature, 2-Thiouracil and its containers must be managed as hazardous waste
in accordance with all applicable local, regional, and national regulations.[1][2]

Immediate Safety and Handling Precautions

2-Thiouracil is suspected of causing cancer and may be toxic by inhalation, in contact with
skin, or if swallowed.[3][4] Always handle this chemical with appropriate personal protective
equipment (PPE) in a well-ventilated area or fume hood. Minimize dust generation and
accumulation.

Required Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[4]

» Eye Protection: Use chemical safety goggles or eyeglasses as described by OSHA's eye
and face protection regulations.[4]

» Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

o Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-
approved respirator.[5]

Step-by-Step Disposal Protocol
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. Waste ldentification and Segregation:

Identify all waste streams containing 2-Thiouracil. This includes pure, unused chemical,
contaminated labware (e.g., flasks, weighing boats), contaminated PPE (gloves, coats), and
spill cleanup materials.

Collect this waste separately from all other laboratory waste streams. Do not mix with non-
hazardous trash or other chemical wastes unless specifically instructed by your institution's
safety office.

. Container Selection and Labeling:

Collect all 2-Thiouracil waste in a designated, leak-proof container that can be tightly
sealed. The container must be chemically compatible with the substance.[6]

Clearly label the container with the words "Hazardous Waste" and the full chemical name, "2-
Thiouracil". Ensure the label is legible and securely attached.

. On-site Storage:

Keep the hazardous waste container tightly closed except when adding waste.[6]

Store the container in a designated, secure location, such as a satellite accumulation area or
a main hazardous waste storage area.

The storage area should be cool, dry, and well-ventilated, away from incompatible materials
like strong acids and bases.[5]

Containers should be stored locked up.[3][4]

. Spill and Emergency Procedures:

In the event of a spill, avoid generating dust.

Carefully sweep or vacuum the solid material and place it into a suitable, labeled container
for hazardous waste disposal.[5]

Ventilate the affected area and clean the spill site thoroughly.[1]
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Do not allow the material to enter drains, surface water, or ground water.[1]

5. Final Disposal:

The ultimate disposal of 2-Thiouracil must be conducted through an approved and licensed
hazardous waste disposal facility.[4][7]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the waste.[6][8]

Do not attempt to dispose of 2-Thiouracil waste in the regular trash or by flushing it down
the sewer.[1]

Data Summary: 2-Thiouracil Hazard and Disposal
Information
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Parameter Description Source(s)
Chemical Name 2-Thiouracil [5]
CAS Number 141-90-2 [5]

Physical Form

White to off-white

powder/crystalline solid

[7]

Primary Hazard

Suspected of causing cancer
(GHS Category 2)

[4]

Other Hazards

May be toxic by inhalation, skin
contact, or ingestion; May

cause organ damage.

PPE Requirement

Chemical-resistant gloves,
safety goggles, protective

clothing.

[4]

Disposal Method

Dispose of as hazardous
waste through a licensed

facility.

[11(21[7]

Prohibited Disposal

Do not empty into drains or

dispose of in regular trash.

[1]

Spill Cleanup

Sweep or vacuum material,
avoiding dust, and place in a

hazardous waste container.

[5]

Incompatible Materials

Strong acids, strong bases,

strong oxidizing agents.

[5]19]

Logical Workflow for 2-Thiouracil Disposal

The following diagram illustrates the decision-making process for the proper management and

disposal of 2-Thiouracil waste in a laboratory setting.
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Generation of
2-Thiouracil Waste

Segregate Waste
(Solid, Liquid, PPE)

Select Appropriate
Leak-Proof Container

Label Container:
'Hazardous Waste'
+ Chemical Name

Store Securely in
Designated Area

(Cool, Dry, Ventilated)

Is Container Full
or Pickup Scheduled?

es No

Contact EHS for Continue Safe
Professional Disposal Collection Practices

Diagram: 2-Thiouracil Waste Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Thiouracil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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